Cas no 2448764-65-4 ((R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide)

(R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide structure
2448764-65-4 structure
Product Name:(R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide
CAS No:2448764-65-4
MF:C15H18N2O2S
MW:290.4
CID:5520192
PubChem ID:118990222
Update Time:2024-11-06

(R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide
    • 2448764-65-4
    • F74136
    • AS-68793
    • N-[(1R)-1-amino-1,2-diphenylethyl]methanesulfonamide
    • AKOS027320289
    • Inchi: 1S/C15H18N2O2S/c1-20(18,19)17-15(16,14-10-6-3-7-11-14)12-13-8-4-2-5-9-13/h2-11,17H,12,16H2,1H3/t15-/m1/s1
    • InChI Key: HMOGQBNLPAVMMP-OAHLLOKOSA-N
    • SMILES: [C@](C1C=CC=CC=1)(N)(NS(=O)(=O)C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 290.10889899g/mol
  • Monoisotopic Mass: 290.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.6Ų

(R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide Pricemore >>

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